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Compound of Interest

Compound Name: PSB 11 hydrochloride
CAS No.: 453591-58-7
Cat. No.: B1139462
Get Quote
. J

Executive Summary & Core Directive

Do not treat PSB 11 Hydrochloride as general solid waste.

PSB 11 Hydrochloride (CAS: 453591-58-7) is a high-affinity, selective Adenosine A3 receptor
antagonist (

= 2.3 nM).[1][2] Due to its high biological potency and stability as a purine derivative, it poses a
specific risk of bioaccumulation and receptor-mediated toxicity in aquatic environments if
leached.[2]

The Core Disposal Directive:
e Method: High-Temperature Incineration (Waste Code: Organic/Bioactive).[2]

¢ Prohibition: Under no circumstances should this compound be disposed of via sanitary
sewer (sink) or standard municipal trash.[2]

+ Chemical Class: Bioactive Organic Amine Salt.[2]
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Compound Identification & Hazard Profiling

Before initiating disposal, verification of the chemical identity is critical to prevent dangerous
commingling (e.g., mixing with strong oxidizers).[2]

Property Specification Operational Significance

(R)-8-ethyl-4-methyl-2-phenyl-
Chemical Name 7,8-dihydro-3H-imidazo[2,1-
i]purin-5(4H)-one hydrochloride

Confirm label matches this
structure.[3][2][4][51[6]1[71[8]I°]

CAS Number 453591-58-7 Primary Verification ID.
_ , _ Dust generation risk during
Physical State Off-white Solid
transfer.[2][4]
Hydrochloride salt form
- DMSO (<6 mg/mL); Water increases water solubility,
Solubility o ] ]
(Low/Moderate) raising environmental leaching
risks.[2]
Zero-discharge policy applies.
Bioactivity High (nM affinity) g¢ policy app

[2]

Expert Insight: The "Hydrochloride" (HCI) designation indicates this is a salt form.[2] While salts
are often more water-soluble, this increases the mobility of the bioactive pharmacophore in
groundwater.[2] Therefore, unlike simple inorganic salts (like NaCl), the solubility here
mandates stricter containment, not dilution.[2]

Personal Protective Equipment (PPE) Protocol

Because PSB 11 HCl is a potent receptor antagonist, inhalation of dust or skin absorption can
lead to systemic pharmacological effects.

o Respiratory: Work within a certified Chemical Fume Hood.[2] If weighing outside a hood, an
N95 or P100 particulate respirator is mandatory to prevent inhalation of bioactive dusts.

o Dermal:Nitrile Gloves (Double-gloving recommended).[2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/11565/xlr11
https://www.fishersci.com/store/msds?partNumber=AC207311000&productDescription=PROCAINE+HYDROCHLORIDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/11565/xlr11
https://www.apexbt.com/psb-11-hydrochloride.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.mdpi.com/2218-273X/16/2/270
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.mdpi.com/2313-0105/12/2/54
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://www.caymanchem.com/product/11565/xlr11
https://www.apexbt.com/psb-11-hydrochloride.html
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.caymanchem.com/product/11565/xlr11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Why? DMSO (a common solvent for PSB 11) permeates nitrile rapidly.[2] If the compound
is dissolved in DMSO, the solvent acts as a carrier, transporting the toxin through the
glove and skin. Change outer gloves immediately upon splash contact.[2]

e Ocular: Chemical safety goggles (ANSI 287.1).[2]
Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Expired or Surplus Powder)

Do not dissolve solids for the purpose of disposal. This increases volume and spill risk.

Containerize: Transfer the solid substance into a screw-cap compatible container (High-
Density Polyethylene [HDPE] or Glass).

Labeling: Affix a hazardous waste label.
o Constituents: "PSB 11 Hydrochloride (Adenosine Antagonist)."[1][2][10]

o Hazard Checkbox: "Toxic" and "lrritant."[2]

Segregation: Place the container in the Solid Organic / Bioactive Waste stream.[2]

Destruction: Designated for Incineration.

Scenario B: Liquid Waste (Stock Solutions in DMSO or Water)

Most research errors occur here.[2] Segregation depends on the solvent.

 Identify Solvent:
o If DMSO/Methanol/Ethanol: Segregate into Non-Halogenated Organic Solvents.[2]
o If Aqueous (Water/Buffer): Segregate into Aqueous Toxic Solutions.[2]

e Precipitation Check: If PSB 11 HCI precipitates out of solution in the waste bottle, do not
attempt to redissolve it. Treat the entire bottle as heterogeneous hazardous waste.

e Incompatibility Check: Ensure the waste stream does not contain Strong Oxidizers (e.g.,
Nitric Acid, Peroxides). Purine derivatives can react exothermically with strong oxidizers.[2]
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Scenario C: Empty Containers & Rinsate

Trace residues are hioactive.

o Triple Rinse: Rinse the empty original container three times with a small volume of
compatible solvent (ethanol or water).[2]

o Capture Rinsate: Pour all three rinses into the Liquid Hazardous Waste container (as
described in Scenario B). Do not pour rinsate down the sink.

o Deface Label: Cross out the original label and mark "Triple Rinsed - Trash" (only if local
regulations permit; otherwise, dispose of the container itself as solid hazardous waste).

Decision Logic & Workflow Visualization

The following diagram outlines the decision process for segregating PSB 11 waste streams to
ensure compliance and safety.
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Figure 1: Operational decision tree for segregating PSB 11 Hydrochloride waste based on
physical state and solvent carrier.[2]

Emergency Procedures (Spills)
Small Spill (< 500 mg):

 Isolate: Alert nearby personnel.
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o Wet Wipe: Do not dry sweep (generates dust).[2] Cover the powder with a paper towel
dampened with water or ethanol.[2]

e Scoop: Carefully scoop the damp material and towel into a sealable bag.[2]

o Clean: Wipe the surface 3 times with ethanol.[2] Dispose of all cleanup materials as Solid
Hazardous Waste.

Large Spill (> 500 mg or Stock Solution):

Evacuate: If dust is airborne, evacuate the lab immediately.[2]

PPE Upgrade: Re-enter only with respiratory protection (N95/P100).

Absorb: Use a chemical spill pillow or vermiculite for liquids.[2]

Report: Contact EHS (Environmental Health & Safety) immediately.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/psb11-hydrochloride.html
https://www.caymanchem.com/product/11565/xlr11
https://www.fishersci.com/store/msds?partNumber=AC207311000&productDescription=PROCAINE+HYDROCHLORIDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.apexbt.com/psb-11-hydrochloride.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.mdpi.com/2218-273X/16/2/270
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.mdpi.com/2313-0105/12/2/54
https://www.mdpi.com/2313-0105/12/2/54
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://cymitquimica.com/products/3D-BP177384/psb-11-hydrochloride/
https://www.benchchem.com/product/b1139462/docs#psb-11-hydrochloride-proper-disposal-procedures-1-2-3
https://www.benchchem.com/product/b1139462/docs#psb-11-hydrochloride-proper-disposal-procedures-1-2-3
https://www.benchchem.com/product/b1139462/docs#psb-11-hydrochloride-proper-disposal-procedures-1-2-3
https://www.benchchem.com/product/b1139462/docs#psb-11-hydrochloride-proper-disposal-procedures-1-2-3
https://www.benchchem.com/product/b1139462?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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